1-Butyl-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-4-hydroxy-2(1H)-quinolinone
1-Butyl-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-4-hydroxy-2(1H)-quinolinone
Heterocyclic inhibitor of the RNA-dependent RNA polymerase enzyme transcribed by the Hepatitis C virus.
Brand Name:
Vulcanchem
CAS No.:
303776-83-2
VCID:
VC21145651
InChI:
InChI=1S/C20H19N3O4S/c1-2-3-12-23-15-10-6-4-8-13(15)18(24)17(20(23)25)19-21-14-9-5-7-11-16(14)28(26,27)22-19/h4-11,21-22H,2-3,12H2,1H3/b19-17+
SMILES:
CCCCN1C2=CC=CC=C2C(=O)C(=C3NC4=CC=CC=C4S(=O)(=O)N3)C1=O
Molecular Formula:
C20H19N3O4S
Molecular Weight:
397.4 g/mol
1-Butyl-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-4-hydroxy-2(1H)-quinolinone
CAS No.: 303776-83-2
Cat. No.: VC21145651
Molecular Formula: C20H19N3O4S
Molecular Weight: 397.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heterocyclic inhibitor of the RNA-dependent RNA polymerase enzyme transcribed by the Hepatitis C virus. |
|---|---|
| CAS No. | 303776-83-2 |
| Molecular Formula | C20H19N3O4S |
| Molecular Weight | 397.4 g/mol |
| IUPAC Name | (3E)-1-butyl-3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-ylidene)quinoline-2,4-dione |
| Standard InChI | InChI=1S/C20H19N3O4S/c1-2-3-12-23-15-10-6-4-8-13(15)18(24)17(20(23)25)19-21-14-9-5-7-11-16(14)28(26,27)22-19/h4-11,21-22H,2-3,12H2,1H3/b19-17+ |
| Standard InChI Key | XJFKLYPIDFWSLY-HTXNQAPBSA-N |
| Isomeric SMILES | CCCCN1C2=CC=CC=C2C(=O)/C(=C\3/NC4=CC=CC=C4S(=O)(=O)N3)/C1=O |
| SMILES | CCCCN1C2=CC=CC=C2C(=O)C(=C3NC4=CC=CC=C4S(=O)(=O)N3)C1=O |
| Canonical SMILES | CCCCN1C2=CC=CC=C2C(=O)C(=C3NC4=CC=CC=C4S(=O)(=O)N3)C1=O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator